Cas no 651769-40-3 (1H-Tetrazole, 5-(3-chloro-4-fluorophenyl)-)
651769-40-3 structure
Product Name:1H-Tetrazole, 5-(3-chloro-4-fluorophenyl)-
CAS No:651769-40-3
MF:C7H4ClFN4
MW:198.584862709045
CID:403308
PubChem ID:63093253
Update Time:2025-04-19
1H-Tetrazole, 5-(3-chloro-4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole, 5-(3-chloro-4-fluorophenyl)-
- 5-(3-chloro-4-fluorophenyl)-2H-tetrazole
- 651769-40-3
- DTXSID50734520
- AKOS012393773
-
- Inchi: 1S/C7H4ClFN4/c8-5-3-4(1-2-6(5)9)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
- InChI Key: HTVYWKMEFLTJDF-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(C2N=NNN=2)=C1)F
Computed Properties
- Exact Mass: 198.01102
- Monoisotopic Mass: 198.0108520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 54.46
1H-Tetrazole, 5-(3-chloro-4-fluorophenyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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